Cas no 39161-58-5 (1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-)

• Product Name: 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-
• CAS No: 39161-58-5
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 304800
• PubChem ID: 2771763
• Update Time: 2025-04-19

1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro-
• 1,2,3,4,5,6-hexahydro-1,6-benzodiazocine
• 1,2,3,4,5,6-HEXAHYDRO-BENZO[B][1,4]DIAZOCINE
• 1,2,3,4,5,6-Hexahydro-1,6-benzodiazocin
• 1,6-Benzodiazocine,1,2,3,4,5,6-hexahydro
• GL-0233
• N,N'-Tetramethylene-o-phenylenediamine
• N,N'-Tetramethylen-o-phenylendiamin
• 1,2,3,4,5,6-Hexahydrobenzo[b][1,4]diazocine
• InChI=1/C10H14N2/c1-2-6-10-9(5-1)11-7-3-4-8-12-10/h1-2,5-6,11-12H,3-4,7-8H
• AKOS005257473
• MFCD06245444
• DTXSID80378072
• 39161-58-5
• SCHEMBL4495411

• Inchi： 1S/C10H14N2/c1-2-6-10-9(5-1)11-7-3-4-8-12-10/h1-2,5-6,11-12H,3-4,7-8H2
• InChI Key： RFRZYBRMESKXKP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2NCCCC1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Density: 0.99
• Boiling Point: 311.4°Cat760mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.519
• PSA: 24.06000
• LogP: 2.58020